Cas no 1807110-91-3 (Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate)

• Product Name: Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate
• CAS No: 1807110-91-3
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4945553
• Update Time: 2025-06-10

Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-17-13(16)6-10-4-9(2)5-11(8-15)12(10)7-14/h4-5H,3,6-7H2,1-2H3
• InChI Key： QPIUJGNRSRZMPN-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate

Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate (CAS No. 1807110-91-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate (CAS No. 1807110-91-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical synthesis due to its versatile structural features and reactivity. This compound, characterized by its bromomethyl and cyano functional groups, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, which includes a phenyl ring substituted with a methyl group at the 5-position and an acetate ester at the 3-position, provides a unique platform for further chemical modifications.

The utility of Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate lies in its ability to undergo a wide range of chemical reactions, making it an invaluable tool for synthetic chemists. The presence of the bromomethyl group allows for nucleophilic substitution reactions, while the cyano group can be converted into other functional groups such as carboxylic acids or amides. Additionally, the methyl substituent at the 5-position of the phenyl ring can be used to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel pharmaceuticals that target complex biological pathways. Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate has emerged as a key intermediate in the synthesis of small molecule inhibitors that modulate these pathways. For instance, studies have demonstrated its role in the preparation of compounds that exhibit inhibitory activity against enzymes involved in cancer metabolism. These enzymes, such as isocitrate dehydrogenase (IDH) and succinate dehydrogenase (SDH), are critical regulators of cellular energy metabolism and have been implicated in various malignancies.

The compound's structural features also make it suitable for applications in drug discovery programs aimed at treating neurological disorders. Researchers have leveraged Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate to synthesize molecules that interact with neurotransmitter receptors and ion channels. By modifying its phenyl ring or introducing additional functional groups, scientists can fine-tune the pharmacological properties of these derivatives to achieve desired therapeutic effects. This adaptability has positioned this compound as a valuable asset in medicinal chemistry libraries.

Advances in synthetic methodologies have further enhanced the practicality of Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate as an intermediate. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations have enabled more efficient and scalable synthesis routes. These improvements not only reduce production costs but also allow for greater flexibility in designing complex molecular architectures. As a result, pharmaceutical companies are increasingly incorporating this compound into their synthetic pipelines for drug development.

The growing body of research on Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate underscores its significance in modern pharmaceutical chemistry. Its unique combination of functional groups and reactivity patterns makes it an indispensable building block for constructing novel therapeutic agents. As scientific understanding continues to evolve, it is anticipated that this compound will play an even more prominent role in the discovery and development of next-generation medicines.

In conclusion, Ethyl 2-bromomethyl-3-cyano-5-methylphenylacetate (CAS No. 1807110-91-3) represents a cornerstone in synthetic organic chemistry with far-reaching implications for drug design and development. Its structural versatility and chemical reactivity make it an essential intermediate for creating innovative therapeutic solutions across multiple disease areas. As research progresses, this compound is poised to remain at the forefront of pharmaceutical innovation.